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Compound of Interest

Compound Name: 1,4-Diazaspiro[5.5]undecane

CAS No.: 180-76-7

Cat. No.: B091469

Get Quote

In the landscape of modern medicinal chemistry, the pursuit of novel molecular architectures that confer

advantageous ADME (Absorption, Distribution, Metabolism, and Excretion) properties and unique three-dimensional

spatial arrangements is paramount. The 1,4-diazaspiro[5.5]undecane core, a spirocyclic heterocycle featuring two

nitrogen atoms, represents a privileged scaffold that has garnered significant attention.[1][2] Its rigid, yet

conformationally defined, structure provides a unique vectoral array for substituents, enabling precise interaction with

biological targets. Unlike more flexible aliphatic chains, the spirocyclic nature of this undecane derivative reduces the

entropic penalty upon binding to a protein target, a critical factor in enhancing ligand efficiency and potency.[3]

This guide serves as a technical deep-dive into the core chemical properties of 1,4-diazaspiro[5.5]undecane,

offering insights into its synthesis, structural dynamics, reactivity, and its proven utility as a cornerstone for the

development of next-generation therapeutics. For researchers and drug development scientists, understanding the

nuances of this scaffold is key to unlocking its full potential in creating novel chemical entities with superior

pharmacological profiles.[4]

Physicochemical and Structural Characteristics
The fundamental properties of the parent 1,4-diazaspiro[5.5]undecane molecule are summarized below. These

characteristics form the baseline for its behavior in both synthetic and biological systems.
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Property Value Source

Molecular Formula C₉H₁₈N₂ PubChem[5]

IUPAC Name 1,4-diazaspiro[5.5]undecane PubChem[5]

Molecular Weight 154.25 g/mol PubChem[5]

CAS Number 180-76-7 PubChem[5]

Topological Polar Surface Area 15.3 Å² PubChem[6]

XLogP3 0.8 PubChem[5]

graph "1_4_Diazaspiro_5_5_undecane_Structure" {

layout=neato;

node [shape=plaintext, fontname="Helvetica", fontsize=12];

edge [fontname="Helvetica", fontsize=10];

// Define nodes for atoms

N1 [label="N1", pos="0.8,0.8!", fontcolor="#202124"];

C2 [label="C2", pos="1.6,0!", fontcolor="#202124"];

C3 [label="C3", pos="0.8,-0.8!", fontcolor="#202124"];

N4 [label="N4", pos="-0.8,-0.8!", fontcolor="#202124"];

C5 [label="C5", pos="-1.6,0!", fontcolor="#202124"];

C6 [label="C6", pos="0,1.6!", fontcolor="#202124"];

C7 [label="C7", pos="-1.2,2.4!", fontcolor="#202124"];

C8 [label="C8", pos="-2.4,1.6!", fontcolor="#202124"];

C10 [label="C10", pos="1.2,2.4!", fontcolor="#202124"];

C11 [label="C11", pos="2.4,1.6!", fontcolor="#202124"];

SpiroC [label="C9 (Spiro)", pos="0,0!", fontcolor="#202124", fontsize=14, style=bold];

// Define edges for bonds

N1 -- C2;

C2 -- C3;

C3 -- N4;

N4 -- C5;

C5 -- SpiroC;

SpiroC -- N1;

SpiroC -- C6;

C6 -- C7;

C7 -- C8;

C8 -- C11;
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C11 -- C10;

C10 -- SpiroC;

}

Caption: Molecular structure of 1,4-Diazaspiro[5.5]undecane.

Conformational Analysis: The Dominance of the Chair Form
The therapeutic efficacy of a molecule is intrinsically linked to its three-dimensional shape. For 1,4-
diazaspiro[5.5]undecane, both the piperazine and cyclohexane rings predominantly adopt a stable chair

conformation. This assertion is supported by single-crystal X-ray diffraction studies on its derivatives, which reveal

the chair form minimizes torsional and steric strain.[1][2] This conformational preference is a critical feature for drug

design, as it reduces the number of accessible low-energy conformations, thereby presenting a more defined

structure to a biological target. The piperazine ring can undergo ring inversion, but the energy barrier and the specific

equilibrium between conformers can be significantly influenced by the substitution pattern on the nitrogen atoms and

the cyclohexane ring.

Synthesis of the 1,4-Diazaspiro[5.5]undecane Core
The accessibility of the spiro-diamine core is crucial for its widespread use in drug discovery programs. Several

synthetic strategies have been developed, ranging from classical multi-step sequences to more elegant and efficient

cascade reactions.

Method 1: Double Michael Addition Cascade
A highly efficient and stereoselective method for constructing substituted 2,4-diazaspiro[5.5]undecane-1,3,5,9-

tetraones involves a base-promoted [5+1] double Michael addition.[1][2] This approach exemplifies a cascade

reaction, where multiple bonds are formed in a single pot, enhancing synthetic efficiency.

Causality Behind the Method: The reaction's success hinges on the precise reactivity of the chosen substrates. An

active methylene compound, such as N,N-dimethylbarbituric acid, is deprotonated by a mild base (e.g., diethylamine)

to form a nucleophilic enolate.[1] This enolate then sequentially attacks the two electrophilic β-carbons of a 1,5-

diaryl-1,4-pentadien-3-one (a divinylketone). The intramolecular nature of the second Michael addition is entropically

favored, rapidly closing the second ring to form the spirocyclic core in excellent yields, often up to 98%.[2] This

method is valued for its operational simplicity, mild reaction conditions (ambient temperature), and high atom

economy.[1]
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Caption: Workflow for the Double Michael Addition Synthesis.

Method 2: Industrial Synthesis from Cyclohexanone
For large-scale production, particularly for pharmaceutical intermediates, a robust and scalable process is necessary.

A patented two-pot process has been developed for the synthesis of 1,4-diazaspiro[5.5]undecan-3-one, a key

building block.[7]

Protocol: Two-Pot Synthesis of 1,4-diazaspiro[5.5]undecan-3-one Intermediate

Step 1 (Pot 1 - Henry Reaction & Dehydration): Cyclohexanone is reacted with nitromethane in the first pot. This is

a classic Henry (nitro-aldol) reaction, forming 1-(nitromethyl)cyclohexan-1-ol. This intermediate is often not isolated

but is directly dehydrated under the reaction conditions to yield (nitromethylene)cyclohexane. The choice of

cyclohexanone as a starting material is driven by its low cost and commercial availability.

Step 2 (Pot 1 - Michael Addition): An alkyl glycinate (e.g., methyl glycinate) is added to the same pot. It acts as a

nucleophile, adding to the electron-deficient double bond of (nitromethylene)cyclohexane in a Michael-type

addition. This forms an alkyl (1-(nitromethyl)cyclohexyl)glycinate intermediate.[7]

Step 3 (Pot 2 - Reductive Cyclization): The intermediate from pot 1 is transferred to a second pot. The nitro group

is then reduced to an amine, typically using a reducing agent like zinc powder in the presence of an acid source

(e.g., ammonium chloride).[7] The newly formed primary amine undergoes spontaneous intramolecular cyclization
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with the adjacent ester group to form the lactam, yielding 1,4-diazaspiro[5.5]undecan-3-one. This reductive

cyclization is a highly effective method for forming the piperazinone ring.

This process is advantageous as it avoids the isolation of multiple intermediates, reducing waste and improving

overall yield and process efficiency, which are critical considerations in industrial drug manufacturing.[7]

Reactivity and Functionalization
The chemical reactivity of 1,4-diazaspiro[5.5]undecane is dominated by the two secondary amine functionalities,

which behave similarly to those in piperazine.[8] This provides two convenient handles for introducing a wide range

of substituents, allowing for the exploration of chemical space in drug discovery campaigns.

N-Alkylation and N-Arylation: Both nitrogen atoms can be readily alkylated or arylated through standard

nucleophilic substitution or cross-coupling reactions (e.g., Buchwald-Hartwig amination). This allows for the

attachment of various pharmacophoric groups.

Acylation and Sulfonylation: The nitrogens can be acylated with acid chlorides or activated carboxylic acids to form

amides, or reacted with sulfonyl chlorides to form sulfonamides. These reactions are fundamental in creating

derivatives such as the potent METTL3 inhibitors.[9][10]

Reductive Amination: The secondary amines can participate in reductive amination with aldehydes or ketones to

introduce more complex alkyl substituents.

The ability to selectively functionalize one or both nitrogen atoms is a key strategic advantage, enabling the creation

of libraries of compounds for structure-activity relationship (SAR) studies.

Applications in Drug Discovery and Development
The 1,4-diazaspiro[5.5]undecane scaffold is not merely a theoretical curiosity; it is a validated core structure

present in numerous potent and selective modulators of critical disease targets.
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Derivative Class Biological Target Therapeutic Potential References

1,4,9-

Triazaspiro[5.5]undecan-2-

ones

METTL3

(Methyltransferase-like 3)

Oncology (e.g., Acute

Myeloid Leukemia)
[9][10]

1-Oxa-4,9-

diazaspiro[5.5]undecane

Ureas

Soluble Epoxide Hydrolase

(sEH)
Chronic Kidney Disease [11]

4-Aryl-1-oxa-4,9-

diazaspiro[5.5]undecanes

Dual μ-Opioid Receptor

(MOR) / σ1 Receptor (σ1R)
Pain Management [12]

3,9-

Diazaspiro[5.5]undecane

Benzamides

GABA-A Receptor
Neurological Disorders,

Immunomodulation
[13]

Case Study: METTL3 Inhibitors for Oncology
N6-methyladenosine (m⁶A) is a critical RNA modification, and its writer complex, METTL3/METTL14, is a key player

in various cancers.[10] A medicinal chemistry campaign starting from a hit compound led to the development of

1,4,9-triazaspiro[5.5]undecan-2-one derivatives as highly potent and selective METTL3 inhibitors. The spirocyclic

core served as a rigid scaffold to correctly orient the substituents for optimal interaction with the METTL3 binding

site. The lead compound, UZH2, demonstrated a 1400-fold improvement in potency (IC₅₀ of 5 nM) and showed

target engagement in cancer cell lines, reducing m⁶A levels.[9][10] This work exemplifies how the defined geometry

of the spiro-undecane scaffold can be leveraged to achieve high potency and selectivity.

Conclusion
1,4-Diazaspiro[5.5]undecane is a powerful and versatile scaffold for modern drug discovery. Its unique three-

dimensional structure, rooted in a conformationally restrained spirocyclic core, provides a robust platform for

designing potent and selective ligands. Efficient and scalable synthetic routes make it readily accessible for library

synthesis and lead optimization. As demonstrated by its successful application in developing inhibitors for

challenging targets like METTL3 and sEH, the 1,4-diazaspiro[5.5]undecane core offers a distinct advantage in the

rational design of novel therapeutics. For drug development professionals, a deep understanding of its chemical

properties is essential for harnessing its full potential to address unmet medical needs.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic

or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express

or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?
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